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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sumitone Fast Red B, identified by CAS number 40618-31-3, is a synthetic organic compound

primarily classified as a disazo pigment. Also known under synonyms such as Pigment Red

214 and C.I. 200660, its principal applications are in the industrial sector for coloring plastics,

inks, and coatings due to its high color strength and stability. While some commercial suppliers

describe it as a multifunctional dye with potential applications in biological research, a

comprehensive review of publicly available scientific literature and technical documentation

reveals a significant lack of in-depth studies regarding its use in biological systems. This guide

summarizes the available technical data on Sumitone Fast Red B, highlighting the current

knowledge gaps in its biological and toxicological profiles, and provides a generalized

framework for its evaluation.

Chemical and Physical Properties
Sumitone Fast Red B is chemically designated as N,N'-(2,5-dichloro-1,4-phenylene)bis[4-

[(2,5-dichlorophenyl)azo]-3-hydroxynaphthalene-2-carboxamide]. Its fundamental properties

are summarized in the table below.
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Property Value Reference

CAS Number 40618-31-3 [1][2]

Molecular Formula C₄₀H₂₂Cl₆N₆O₄ [3]

Molecular Weight 863.36 g/mol [3]

Appearance Red powder [4]

Density
1.57 ± 0.1 g/cm³ (20 ºC, 760

Torr)
[5]

Boiling Point
907.8 °C at 760 mmHg

(Predicted)
[6]

Flash Point 502.8 °C (Predicted) [6]

Solubility

Insoluble in water (3.4E-15 g/L

at 25 ºC, Calculated). Soluble

in concentrated sulfuric acid,

nitric acid, and sodium

hydroxide solution.

[4][5]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.
[1][7]

Industrial Applications
The primary documented use of Sumitone Fast Red B is as a high-performance pigment,

marketed under names like Pigment Red 214. It is valued for its excellent lightfastness, heat

resistance, and color stability, making it suitable for a variety of industrial applications.

Plastics: Used in the coloration of various polymers including polyethylene (PE), polyvinyl

chloride (PVC), polypropylene (PP), polystyrene (PS), and other engineering plastics.[4][8]

Inks and Coatings: Employed in printing inks and industrial coatings where high durability

and vibrant color are required.[8]

Textiles: Utilized in textile pigment printing.[9]
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Biological and Toxicological Profile
The available information regarding the biological activity and toxicological profile of Sumitone
Fast Red B is limited and primarily derived from safety data sheets (SDS).

Summary of Toxicological Information:

Acute Toxicity: May be harmful if swallowed, causing gastrointestinal irritation. May cause

irritation to the eyes and respiratory tract. Prolonged or repeated skin contact may cause

irritation in sensitive individuals.[10]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[10]

Mutagenicity: Mutagenicity data has been reported, though specific details of the studies are

not readily available in the reviewed literature.[10]

Teratogenicity and Neurotoxicity: No information is available.[10]

It is crucial to note that one source states, "To the best of our knowledge, the chemical,

physical and toxicological properties have not been thoroughly investigated."[10] This

underscores the need for comprehensive studies to evaluate its safety profile, particularly if it is

to be considered for any biological or pharmaceutical application.

Experimental Data and Protocols
Despite extensive searches of scientific literature and patent databases, no detailed

experimental protocols for the use of Sumitone Fast Red B in biological research, such as cell

staining or as a molecular probe, were found. Commercial suppliers describe it as a

"multifunctional dye" for observing cell structures, tracking biomolecules, and evaluating cell

functions, but do not provide any supporting data or protocols.[1][11]

The synthesis of Pigment Red 214 has been briefly described, involving the diazotization of

2,5-dichloroaniline and subsequent coupling and condensation reactions.[4] However, a

detailed, replicable laboratory synthesis protocol is not available in the reviewed sources.

Given the absence of specific experimental protocols, a generalized workflow for the initial

assessment of a novel compound for biological applications is presented below.
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Generalized Workflow for Compound Evaluation

Initial Characterization

In Vitro Assessment

Mechanism of Action Studies

Compound Acquisition
(CAS: 40618-31-3)

Purity and Identity Verification
(e.g., NMR, LC-MS)

Solubility Profiling
(Aqueous and Organic Solvents)

Cytotoxicity Assays
(e.g., MTT, LDH)

Proceed if soluble
in biocompatible solvent

Cellular Uptake and
Localization Studies

(Fluorescence Microscopy)

Screen for Biological Activity
(Target-based or Phenotypic Assays)

Identify Molecular Targets
(e.g., Affinity Chromatography, Proteomics)

If activity is observed

Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Data Analysis and
Report Generation

Click to download full resolution via product page

Caption: A generalized workflow for the initial biological evaluation of a compound.
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Signaling Pathways
There is no information available in the public domain regarding the interaction of Sumitone
Fast Red B with any biological signaling pathways. Research would be required to determine if

this compound has any effect on cellular signaling. A hypothetical logical diagram for

investigating potential signaling pathway modulation is presented below.
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Investigative Logic for Signaling Pathway Analysis

Downstream Analysis

Treat Cells with
Sumitone Fast Red B
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(e.g., Proliferation, Apoptosis)
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Negative Result

Change Observed

Positive Result

Transcriptomic Analysis
(RNA-Seq)

Proteomic/Phosphoproteomic
Analysis (Mass Spectrometry) Kinase Activity Profiling

Identify Modulated
Signaling Pathways

(e.g., MAPK, PI3K/Akt, NF-κB)

Validate Pathway Modulation
(e.g., Western Blot, Reporter Assays)
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Caption: A logical workflow for investigating the potential impact of a compound on cellular

signaling pathways.
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Conclusion and Future Directions
Sumitone Fast Red B (CAS 40618-31-3) is a well-established industrial pigment with a clearly

defined role in the coloration of plastics and other materials. However, for the audience of

researchers, scientists, and drug development professionals, there is a significant lack of data

to support its use in biological applications. The generic claims made by some suppliers are not

substantiated by publicly available research.

Future research should focus on:

Comprehensive Toxicological Evaluation: Detailed studies are required to understand its

cytotoxicity, genotoxicity, and potential for other adverse effects.

Elucidation of Biological Activity: Systematic screening is needed to determine if the

compound has any specific biological effects that could be of therapeutic or diagnostic

interest.

Development of Research Protocols: Should any biological activity be identified, detailed and

validated protocols for its use would need to be developed and published to be of value to

the scientific community.

Until such data becomes available, the use of Sumitone Fast Red B in a research or drug

development context should be approached with caution and would require significant in-house

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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